Cas no 68603-87-2 (OXALIC ACID)

• Product Name: OXALIC ACID
• CAS No: 68603-87-2
• MF: C₂H₂O₄
• MW: 90.0348811149597
• CID: 94596
• PubChem ID: 743
• Update Time: 2025-05-20

OXALIC ACID Chemical and Physical Properties

Names and Identifiers

• OXALIC ACID
• PH STANDARD SOLUTION OXALATE BUFFER
• Oxadic acid
• OXALATE ION CHROMATOGRAPHY STANDARD
• OXALIC ACID STANDARD
• OXALIC ACID REAGENT
• BETZ 0295
• ETHANEDIOIC ACID
• (C4-C6) Dibasic acids
• caosuan
• Oxalic acid, 0.1N Standardized Solution
• Dicarboxylic acid mixture，Carboxylic acid mixture
• Boiler scale remover/inhibitor
• BP-21143
• 68603-87-2
• ADIPIC ACID IMPURITY A (EP IMPURITY)
• 1czc
• SCHEMBL7414
• Q-201163
• 78FA13BF-E0C0-4EFC-948C-534CF45044E3
• DTXSID2021654
• D70283
• BRN 1209725
• J-011915
• n-Pyrotartaric acid
• Glutarsaeure
• 1,3-Propanedicarboxylic acid
• CHEBI:17859
• 4lh3
• 68937-69-9
• Q409622
• InChI=1/C5H8O4/c6-4(7)2-1-3-5(8)9/h1-3H2,(H,6,7)(H,8,9
• EN300-17991
• ADIPIC ACID IMPURITY A [EP IMPURITY]
• 110-94-1
• SY029948
• s3152
• MFCD00004410
• Pentandioate
• Tox21_302871
• Tox21_202448
• AKOS000118800
• Pentanedioic acid
• Glutaric acid, 99%
• Glutaric acid, certified reference material, TraceCERT(R)
• HY-W008820
• glutarate
• F2191-0242
• NSC-9238
• 1,3-Propanedicarboxylate
• Pentandioic acid
• propane-1,3-dicarboxylic acid
• DB03553
• Z57127454
• 1,3-PENTANEDIOIC ACID (RIFM)
• bmse000406
• NSC9238
• G0069
• 1,5-Pentanedioate
• DTXCID401654
• GLUTARIC ACID
• CHEMBL1162495
• UNII-H849F7N00B
• 4-02-00-01934 (Beilstein Handbook Reference)
• 1,5-Pentanedioic acid
• Abacavir related
• Pentanedioic acid Glutaric acid
• CAS-110-94-1
• AI3-24247
• HSDB 5542
• NCGC00256456-01
• WLN: QV3VQ
• NS00003673
• GLUTARIC ACID [HSDB]
• G0245
• Glutaric Acid (ca. 50% in Water, ca. 4.3mol/L)
• EINECS 203-817-2
• CS-W009536
• C00489
• NCGC00259997-01
• H849F7N00B
• NSC 9238
• GLUTARIC ACID [MI]
• BDBM50485550
• NCGC00249226-01
• AS-13132

• Inchi： InChI=1S/C2H2O4/c3-1(4)2(5)6/h(H,3,4)(H,5,6)
• InChI Key： MUBZPKHOEPUJKR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O

Computed Properties

• Exact Mass: 132.042259
• Monoisotopic Mass: 132.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 0.99 g/mL at 25 °C
• Melting Point: 189.5 °C (dec.)(lit.)
• Boiling Point: 302.894 °C at 760 mmHg
• Flash Point: 151.212 °C
• PSA: 74.60000
• LogP: -0.84440
• Vapor Pressure: <0.01 mm Hg ( 20 °C)

OXALIC ACID Security Information

• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： 24/25
• RTECS：RO2450000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on OXALIC ACID

OXALIC ACID (CAS No. 68603-87-2): An Overview of Properties, Applications, and Recent Research

Oxalic acid (CAS No. 68603-87-2) is a dicarboxylic acid with the molecular formula C₂H₂O₄. It is a naturally occurring compound found in many plants and is widely used in various industrial and laboratory applications. This comprehensive overview delves into the chemical properties, applications, and recent research advancements related to oxalic acid.

Chemical Properties: Oxalic acid is a colorless, crystalline solid that is highly soluble in water. It exists in two forms: anhydrous and dihydrate. The anhydrous form has a melting point of 189.5°C, while the dihydrate form melts at 101-102°C. Oxalic acid is a strong diprotic acid, meaning it can donate two protons (H⁺) in aqueous solutions. Its pKa values are 1.27 and 4.27, indicating its strong acidity.

Synthesis and Production: Oxalic acid can be synthesized through various methods, including the oxidation of carbohydrates or glycols using nitric acid or air. Industrially, it is often produced by the oxidation of sucrose with nitric acid or by the reaction of carbon monoxide with sodium hydroxide followed by acidification. These processes yield high-purity oxalic acid, which is essential for its diverse applications.

Applications: Oxalic acid finds extensive use in numerous fields due to its unique properties. In the textile industry, it is used for bleaching and cleaning fabrics. In metalworking, it serves as a rust remover and metal cleaner due to its ability to form soluble complexes with metal ions. In the pharmaceutical industry, oxalic acid is used as an intermediate in the synthesis of certain drugs and as a reagent in analytical chemistry.

Analytical Chemistry: In analytical chemistry, oxalic acid is employed as a standard for calibrating pH meters and as a titrant in redox titrations. Its strong acidity and ability to form stable complexes make it an invaluable reagent for quantitative analysis.

Biochemical Significance: In biological systems, oxalic acid plays a significant role in plant metabolism and defense mechanisms. It is involved in calcium oxalate crystal formation, which can affect plant growth and development. Recent studies have explored the potential of oxalic acid-based compounds as natural pesticides and herbicides due to their low toxicity and biodegradability.

Environmental Impact: The environmental impact of oxalic acid has been a subject of recent research. Studies have shown that it can be biodegraded by microorganisms in soil and water, making it a relatively environmentally friendly compound compared to many synthetic chemicals. However, excessive accumulation of oxalates in ecosystems can lead to soil acidity and nutrient imbalance.

Safety Considerations: strong>Oxalic acid should be handled with care due to its strong acidity and potential for causing skin irritation or burns. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be stored in well-ventilated areas away from incompatible materials.

Recent Research: strong>The ongoing research on < strong >oxalic acid spans multiple disciplines, including materials science, environmental science, and biotechnology. One notable area of research involves the use of oxalate-based compounds in developing new materials with enhanced properties. For example, researchers have explored the use of calcium oxalate crystals as templates for synthesizing nanostructured materials with unique optical and electronic properties.

In another study, scientists have investigated the role of oxalates in plant-microbe interactions. They found that certain bacteria can utilize oxalates as a carbon source, which could have implications for improving soil health and crop productivity.

< strong >Conclusion: Oxalic acid (CAS No. 68603-87-2) remains a versatile compound with a wide range of applications across various industries. Its unique chemical properties make it an essential reagent in laboratories and an important component in industrial processes. Ongoing research continues to uncover new applications and insights into its behavior in biological and environmental systems. p > article > response >